Cas no 646530-51-0 (Propanethioic acid, 2,2-dimethyl-, S-(3-hydroxypropyl) ester)

Propanethioic acid, 2,2-dimethyl-, S-(3-hydroxypropyl) ester structure
646530-51-0 structure
Product Name:Propanethioic acid, 2,2-dimethyl-, S-(3-hydroxypropyl) ester
CAS No:646530-51-0
MF:C8H16O2S
MW:176.276441574097
CID:419380
PubChem ID:12991586
Update Time:2025-04-19

Propanethioic acid, 2,2-dimethyl-, S-(3-hydroxypropyl) ester Chemical and Physical Properties

Names and Identifiers

    • Propanethioic acid, 2,2-dimethyl-, S-(3-hydroxypropyl) ester
    • S-(3-hydroxypropyl) 2,2-dimethylpropanethioate
    • SCHEMBL15833401
    • 646530-51-0
    • DTXSID40514499
    • Inchi: 1S/C8H16O2S/c1-8(2,3)7(10)11-6-4-5-9/h9H,4-6H2,1-3H3
    • InChI Key: HOKHMQSLUDXFFT-UHFFFAOYSA-N
    • SMILES: S(CCCO)C(C(C)(C)C)=O

Computed Properties

  • Exact Mass: 176.08718
  • Monoisotopic Mass: 176.08710092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • PSA: 37.3
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